Cas no 2098154-51-7 ((Z)-N'-hydroxy-2-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide)

• Product Name: (Z)-N'-hydroxy-2-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide
• CAS No: 2098154-51-7
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 5040032
• Update Time: 2025-11-01

(Z)-N'-hydroxy-2-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.1]heptane-3-ethanimidamide, N-hydroxy-6-methoxy-
• (Z)-N'-Hydroxy-2-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide
• (Z)-N'-hydroxy-2-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide

• Inchi： 1S/C9H17N3O2/c1-14-9-6-2-7(9)4-12(3-6)5-8(10)11-13/h6-7,9,13H,2-5H2,1H3,(H2,10,11)
• InChI Key： LZHLHUKNTXBZBL-UHFFFAOYSA-N
• SMILES： C12CC(C1OC)CN(CC(NO)=N)C2

Additional information on (Z)-N'-hydroxy-2-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide

Comprehensive Overview of (Z)-N'-hydroxy-2-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide (CAS No. 2098154-51-7)

The compound (Z)-N'-hydroxy-2-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide (CAS No. 2098154-51-7) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This azabicycloheptane derivative is characterized by its imidamide functional group and a methoxy substitution, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this compound for its potential role in drug discovery, medicinal chemistry, and biochemical research.

One of the key aspects of (Z)-N'-hydroxy-2-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide is its stereochemistry, as indicated by the (Z)-configuration in its name. This configuration is critical for its biological activity and interaction with molecular targets. The presence of the hydroxyimino group (N'-hydroxy) further enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The 3-azabicyclo[3.1.1]heptane core is a rigid scaffold that is often explored in the design of bioactive compounds, particularly those targeting central nervous system (CNS) disorders.

In the context of current research trends, (Z)-N'-hydroxy-2-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide aligns with the growing demand for novel heterocyclic compounds in pharmaceutical development. Heterocycles like azabicycloheptanes are frequently investigated for their ability to modulate enzyme activity and receptor binding. This compound's methoxy group at the 6-position introduces additional versatility, as methoxy-substituted compounds are known for their favorable pharmacokinetic properties, such as improved metabolic stability and membrane permeability.

The synthesis of (Z)-N'-hydroxy-2-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide typically involves multi-step organic reactions, including cyclization, functional group interconversion, and stereoselective strategies. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity. Given the complexity of its bicyclic framework, researchers often optimize reaction conditions to achieve high yields and minimal byproducts.

From an application standpoint, this compound is primarily explored in academic research and preclinical studies. Its potential as a ligand or inhibitor in signal transduction pathways makes it a subject of interest in cancer research and neurodegenerative disease studies. Additionally, its imidamide moiety is reminiscent of other hydroxamic acid derivatives, which are known for their metal-chelating properties and applications in epigenetic modulation.

In conclusion, (Z)-N'-hydroxy-2-(6-methoxy-3-azabicyclo[3.1.1]heptan-3-yl)acetimidamide (CAS No. 2098154-51-7) represents a promising compound with multifaceted potential in chemical biology and therapeutic development. Its unique structure and functional groups position it as a valuable tool for researchers aiming to address unmet medical needs and explore new chemical space. As the scientific community continues to uncover its properties, this compound may pave the way for innovative discoveries in drug design and molecular targeting.